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Compound of Interest

Compound Name: 2-Hydroxyethyl palmitate

Cat. No.: B1220826

An In-depth Technical Guide to the Chemical Properties and Structure of 2-Hydroxyethyl
Palmitate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental methodologies for 2-Hydroxyethyl palmitate. The information is
intended to support research, development, and application of this compound in various
scientific fields.

Chemical Structure and Identification

2-Hydroxyethyl palmitate, also known as 2-hydroxyethyl hexadecanoate, is the ester formed
from the condensation of palmitic acid and ethylene glycol.[1][2] It is classified as a
hexadecanoate ester and a primary alcohol.[1][2]
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Identifier Value
IUPAC Name 2-hydroxyethyl hexadecanoate[2][3][4]
Ethylene glycol monopalmitate, Glycol
Synonyms ) )
palmitate, Palmitoylglycol[1][4]
CAS Number 4219-49-2[1][5]

Molecular Formula

C18H3603[1][4][5]

Canonical SMILES

CCCCCCCCCCCCCCCC(=0)0CCOo[1][2][3]

InChl=1S/C18H3603/c1-2-3-4-5-6-7-8-9-10-11-

InChl 12-13-14-15-18(20)21-17-16-19/h19H,2-
17H2,1H3[1][2][4]
BXCRLBBIZISWNS-UHFFFAOY SA-N[1][2][4]
InChlKey

[5]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Hydroxyethyl palmitate is presented

below.
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Property Value Unit
Molecular Weight 300.48 g/mol
Appearance White to Off-white Solid[4]
Melting Point 51-53 °Cl4]
Boiling Point 410.9+£18.0 °C at 760 mmHg[3][4][5]
Density 09+0.1 g/cm3[4][5]
Flash Point 156 °C[3][5]
pKa 13.90 + 0.10 (Predicted)
Solubility Slightly soluble in Chloroform

and Methanol[4][6]
LogP 5.00320
Refractive Index 1.455[4][5]
Topological Polar Surface Area  46.5 A2
Rotatable Bond Count 17
Hydrogen Bond Acceptor 3

Count

Experimental Protocols
Synthesis via Transesterification of Triglycerides

This protocol describes the synthesis of 2-hydroxyethyl esters, including 2-hydroxyethyl
palmitate, from a triglyceride source such as peanut oil and ethylene glycol.[7][8]

Materials:
o Triglyceride source (e.g., peanut oil)

o Ethylene glycol
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e Potassium carbonate (K2CO3) as a catalyst

e Three-neck flask

o Reflux condenser

e Thermometer

e Magnetic stirrer with heater

Procedure:

Place 20 grams of the triglyceride sample into a three-neck flask equipped with a reflux
condenser, thermometer, and magnetic stirrer.

o Heat the triglyceride sample to 150 °C.

e Add ethylene glycol (at a 10:1 molar ratio to triglycerides) and K2CO3 (9 mol% of
triglycerides) to the flask.

e Maintain the reaction temperature at 150 °C with constant stirring at 500 rpm for 5 hours.

» Monitor the reaction progress using thin-layer chromatography (TLC) with an eluent of n-
hexane:ethyl acetate (2:1). The formation of the product will be indicated by the appearance
of a new spot.

o Upon completion, the mixture is cooled, and the product can be purified using appropriate
chromatographic techniques.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

Direct analysis of 2-hydroxy-fatty acids by GC can be challenging due to their low volatility.[9]
[10] Derivatization is a necessary step to convert them into more volatile forms suitable for GC-
MS analysis.[9][10] The following protocol is adapted for the analysis of 2-hydroxyethyl
palmitate.

Materials:
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2-Hydroxyethyl palmitate sample

Silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

Aprotic solvent (e.g., pyridine, DMF)

GC-MS instrument

Procedure:

o Sample Preparation: Prepare a 1 mg/mL solution of the 2-hydroxyethyl palmitate sample in
an aprotic solvent in a reaction vial.

« Derivatization (Silylation): Add an excess of the silylating agent (e.g., BSTFA) to the sample
solution.

e Reaction: Tightly cap the vial and heat it in a heating block or oven at 60°C for 60 minutes to
ensure complete derivatization of the hydroxyl group.

e GC-MS Analysis:
o Inject the derivatized sample into the GC-MS system.

o The GC separates the components of the sample, and the mass spectrometer provides
mass spectra for identification and quantification.

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and confirmation of 2-hydroxyethyl
palmitate.

e Mass Spectrometry (MS): The NIST WebBook provides mass spectrometry data (electron
ionization) for hexadecanoic acid, 2-hydroxyethyl ester.[11]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectra are
essential for confirming the arrangement of protons and carbons in the molecule. While
specific spectra for 2-hydroxyethyl palmitate are not provided in the search results, they
can be found in spectral databases such as SpectraBase.[2]
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e Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups
present, such as the hydroxyl (-OH) and ester (C=0) groups.[2]

Safety and Handling
Based on available safety data sheets, the following handling precautions are recommended.

e Handling: Handle in a well-ventilated place.[12] Wear suitable protective clothing, including
gloves and safety goggles.[12] Avoid contact with skin and eyes, and avoid the formation of
dust and aerosols.[12]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] Keep
away from heat, sparks, and open flames.[13]

e First Aid:

[¢]

In case of skin contact: Wash off with soap and plenty of water.[12]

[¢]

In case of eye contact: Rinse with pure water for at least 15 minutes.[12]

o

If inhaled: Move the victim into fresh air.[12]

If swallowed: Rinse mouth with water and do not induce vomiting.[12] In all cases of

o

exposure, seek medical attention.[12]

Applications and Biological Relevance

2-Hydroxyethyl palmitate has applications in the cosmetics industry as a stabilizer for water-
in-oil emulsions, an opacifying agent, a thickening agent, a dispersing agent, and an emollient.
[4][6] It has also been reported to have a role as a metabolite in Brassica napus.[1][2] Some
sources suggest it may act as an antimicrobial agent and as a liposomal carrier for drug
delivery.[4]
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Caption: Synthesis workflow for 2-Hydroxyethyl palmitate via transesterification.
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Caption: Analytical workflow for 2-Hydroxyethyl palmitate using GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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